Cas no 481075-37-0 (2-Fluoro-3-(hydroxymethyl)benzoic acid)

2-Fluoro-3-(hydroxymethyl)benzoic acid is a fluorinated benzoic acid derivative featuring both a hydroxymethyl group and a fluorine substituent on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. The presence of the hydroxymethyl group enhances its reactivity for further functionalization, while the fluorine atom contributes to improved metabolic stability and binding affinity in drug design. Its structural properties make it valuable for constructing complex scaffolds in medicinal chemistry. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. It is commonly utilized in the preparation of fluorinated analogs for probing structure-activity relationships in drug discovery.

2-Fluoro-3-(hydroxymethyl)benzoic acid structure

481075-37-0 structure

Product Name:2-Fluoro-3-(hydroxymethyl)benzoic acid

CAS No:481075-37-0

MF:C₈H₇FO₃

MW:170.137786149979

MDL:MFCD01862008

CID:830437

PubChem ID:2774489

Update Time:2025-07-02

2-Fluoro-3-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-3-(hydroxymethyl)benzoic acid
- 2‐FLUORO‐3‐HYDROXYMETHYL‐BENZOIC ACID
- MDL： MFCD01862008
- Inchi： 1S/C8H7FO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-3,10H,4H2,(H,11,12)
- InChI Key： VZUWHOMAXWKXOF-UHFFFAOYSA-N
- SMILES： FC1C(C(=O)O)=CC=CC=1CO

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2

Experimental Properties

Density: 1.417±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (11 g/l) (25 º C),

2-Fluoro-3-(hydroxymethyl)benzoic acid Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

2-Fluoro-3-(hydroxymethyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F597968-100mg	2-Fluoro-3-(hydroxymethyl)benzoic Acid	481075-37-0		100mg	$144.00	2023-05-18
TRC	F597968-250mg	2-Fluoro-3-(hydroxymethyl)benzoic Acid	481075-37-0		250mg	$316.00	2023-05-18
TRC	F597968-500mg	2-Fluoro-3-(hydroxymethyl)benzoic Acid	481075-37-0		500mg	$534.00	2023-05-18
TRC	F597968-1g	2-\u200bFluoro-\u200b3-\u200b(hydroxymethyl)\u200bbenzoic Acid	481075-37-0		1g	$ 715.00	2022-06-04
Alichem	A019065066-1g	2-Fluoro-3-(hydoxymethyl)benzoic acid	481075-37-0	95%	1g	248.11 USD	2021-06-17
Alichem	A019065066-5g	2-Fluoro-3-(hydoxymethyl)benzoic acid	481075-37-0	95%	5g	621.14 USD	2021-06-17
Alichem	A019065066-10g	2-Fluoro-3-(hydoxymethyl)benzoic acid	481075-37-0	95%	10g	$2080.00	2023-09-01
Apollo Scientific	PC2643-250mg	2-Fluoro-3-(hydroxymethyl)benzoic acid	481075-37-0		250mg	£175.00	2023-09-02
Apollo Scientific	PC2643-1g	2-Fluoro-3-(hydroxymethyl)benzoic acid	481075-37-0		1g	£438.00	2023-09-02
Apollo Scientific	PC2643-5g	2-Fluoro-3-(hydroxymethyl)benzoic acid	481075-37-0		5g	£1531.00	2023-09-02